Cas no 84282-42-8 (2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate)

2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate structure
84282-42-8 structure
Product Name:2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate
CAS No:84282-42-8
MF:C25H24O11
MW:500.451468467712
CID:726454
PubChem ID:3363314
Update Time:2025-04-19

2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate
    • [5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] acetate
    • 2-[3,4-bis(acetoxy)phenyl]-3,4-dihydro-2H-1-benzopyran-3,5,7-triyl triacetate
    • SCHEMBL719420
    • (+/-)-PENTAACETYLCATECHIN
    • (-)-Epicatechin-pentaacetate
    • (+)-Catechin pentaacetate; Catechin pentaacetate
    • 2-(3,4-Bis(acetoxy)phenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triyltriacetate
    • DTXSID301004591
    • 2H-1-Benzopyran-3,5,7-triol, 2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, triacetate, (2R,3R)-
    • EINECS 282-687-9
    • 84282-42-8
    • NCGC00095697-02
    • CHEMBL1336025
    • NCGC00095697-01
    • NS00060857
    • Catechol, pentaacetate, (+)-
    • 2-[3,4-Bis(acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-3,5,7-triyl triacetate
    • Inchi: 1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3
    • InChI Key: BKYWAYNSDFXIPL-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2CC(C1C1C=CC(=C(C=1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 500.13186158g/mol
  • Monoisotopic Mass: 500.13186158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 141Ų
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